2-Methyl-6-(thiophen-2-yl)pyridine-3-carboxylic acid

• IUPAC Name: 2-methyl-6-thiophen-2-ylpyridine-3-carboxylic acid
• InChI: InChI=1S/C11H9NO2S/c1-7-8(11(13)14)4-5-9(12-7)10-3-2-6-15-10/h2-6H,1H3,(H,13,14)
• InChI Key: KNFFJSOIYVQTCG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)C2=CC=CS2)C(=O)O
• Molecular Formula: C11H9NO2S
• Molecular Weight: 219.26 g/mol
• Solubility: >32.9 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 582325-50-6

Description

2-Methyl-6-(thiophen-2-yl)pyridine-3-carboxylic acid is a useful research compound. Its molecular formula is C11H9NO2S and its molecular weight is 219.26. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

Research has shown that derivatives of 2-Methyl-6-(thiophen-2-yl)pyridine-3-carboxylic acid, such as 4-thiazolidinones and 2-azetidinones, exhibit significant antibacterial and antifungal activities. These compounds were synthesized from thiophene-2-aldehyde and p-methyl acetophenone, further reacting with guanidine nitrate to produce pyrimidin-2-ylamine derivatives. These derivatives were tested against various bacterial and fungal strains, showing potential as novel antimicrobial agents (Patel & Patel, 2017).

Photocatalytic and Sensing Activities

Coordination polymers based on a pyridinephenyl bifunctional ligand derived from this compound have demonstrated excellent photocatalytic activities and luminescence sensing capabilities. These properties are particularly useful in environmental remediation, such as the degradation of pollutants like methylene blue, and in sensing applications for detecting ions and antibiotics in aqueous solutions (Xue et al., 2021).

Nonlinear Optical Properties

The nonlinear optical (NLO) properties of thiopyrimidine derivatives, which can be synthesized from compounds related to this compound, have been explored in detail. These studies indicate that such compounds exhibit significant NLO behavior, making them promising candidates for optoelectronic applications (Hussain et al., 2020).

Antimycobacterial Activity

Derivatives of this compound have been investigated for their antimycobacterial properties. Compounds synthesized from nicotinohydrazide showed promising activity against mycobacterial strains, indicating potential use in developing new antimycobacterial agents (R.V.Sidhaye et al., 2011).